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Compound of Interest

Compound Name: PD 123177

Cat. No.: B1678601 Get Quote

Application Notes for Researchers, Scientists, and
Drug Development Professionals
Introduction

PD 123177 is a potent and selective nonpeptide antagonist of the Angiotensin II (Ang II)

subtype 2 (AT2) receptor.[1] The renin-angiotensin system (RAS) plays a critical role in

cardiovascular and neuronal regulation, with the AT2 receptor often counteracting the effects of

the AT1 receptor. Understanding the signaling pathways mediated by the AT2 receptor is

crucial for research in areas such as cardiovascular disease, neurological disorders, and tissue

regeneration. Accurate and reproducible in vitro studies using cell cultures are fundamental to

this research, and the proper preparation of experimental compounds like PD 123177 is a

critical first step to ensure the validity of experimental results.

Mechanism of Action

PD 123177 selectively blocks the AT2 receptor, thereby inhibiting the downstream signaling

cascades initiated by the binding of Angiotensin II to this receptor.[1] The AT2 receptor is a G

protein-coupled receptor (GPCR) that, upon activation, can trigger various signaling pathways.

These pathways are often associated with anti-proliferative, pro-apoptotic, and differentiative

effects, contrasting with the pro-proliferative and pro-inflammatory signals mediated by the AT1

receptor.
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Properties of PD 123177

A summary of the key quantitative data for PD 123177 is provided in the table below for easy

reference.

Property Value Source

Molecular Weight 480.56 g/mol [1][2]

CAS Number 114785-12-5 [1][2]

Solubility Soluble in DMSO [3]

Storage of Powder -20°C for up to 3 years [2]

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
[1][3]

Experimental Protocols
1. Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PD 123177 in Dimethyl

Sulfoxide (DMSO).

Materials:

PD 123177 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:
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Calculate the required mass of PD 123177:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 480.56 g/mol x 1000 mg/g = 4.8056 mg

Accurately weigh out approximately 4.81 mg of PD 123177 powder using an analytical

balance.

Dissolution in DMSO:

Aseptically add the weighed PD 123177 powder to a sterile microcentrifuge tube.

Add 1 mL of anhydrous/sterile DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. Visually inspect

the solution to ensure there are no visible particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][3]

2. Preparation of Working Solutions for Cell Culture Experiments

This protocol outlines the dilution of the 10 mM stock solution to typical working concentrations

for cell culture experiments. The final concentration of DMSO in the cell culture medium should

be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Materials:
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10 mM PD 123177 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Determine the desired final working concentration:

Typical working concentrations for PD 123177 in cell culture experiments range from 10

nM to 1 µM. The optimal concentration should be determined empirically for your specific

cell line and experimental conditions.

Perform serial dilutions:

It is recommended to perform a serial dilution to achieve the final working concentration

accurately.

Example for preparing a 1 µM working solution:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

sterile cell culture medium. This results in a 10 µM intermediate solution.

Prepare the final working solution by adding 100 µL of the 10 µM intermediate solution

to 900 µL of cell culture medium. This results in a 1 µM final working solution. The final

DMSO concentration in this example is 0.01%.

Vehicle Control:

It is crucial to include a vehicle control in your experiments. This control should contain the

same final concentration of DMSO as the experimental conditions to account for any

effects of the solvent on the cells.

Stability in Culture Medium:
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The stability of PD 123177 in aqueous solutions and cell culture medium is not extensively

documented. It is recommended to prepare fresh working solutions for each experiment

from the frozen stock. Do not store working solutions in culture medium for extended

periods.

Visualizations
Signaling Pathway of the Angiotensin II Type 2 Receptor

The following diagram illustrates the signaling pathway initiated by the binding of Angiotensin II

to its type 2 receptor, which is antagonized by PD 123177.
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Caption: Angiotensin II AT2 Receptor Signaling Pathway.

Experimental Workflow for PD 123177 Solution Preparation

The following diagram outlines the logical workflow for preparing PD 123177 solutions for cell

culture experiments.
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Caption: Workflow for Preparing PD 123177 Solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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